2-(2,6-Dichloro-3-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Molecular Formula: C13H14BCl2F3O2
• Molecular Weight: 341.0 g/mol
• IUPAC Name: 2-[2,6-dichloro-3-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• InChI: InChI=1S/C13H14BCl2F3O2/c1-11(2)12(3,4)21-14(20-11)9-8(15)6-5-7(10(9)16)13(17,18)19/h5-6H,1-4H3
• InChI Key: JGOUIPKYBDBTMP-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C=CC(=C2Cl)C(F)(F)F)Cl

Description

2-(2,6-Dichloro-3-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is an organoboron compound characterized by its dioxaborolane core and a substituted phenyl ring with chlorine and trifluoromethyl groups. The compound’s reactivity and applications are influenced by the electron-withdrawing trifluoromethyl (-CF₃) and chlorine substituents, which enhance its stability and suitability for cross-coupling reactions in organic synthesis .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

The following comparisons are based on structurally related dioxaborolane derivatives, focusing on substituent effects, biological activity, and applications.

Structural and Functional Group Comparisons

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features
Target Compound : 2-(2,6-Dichloro-3-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2,6-Cl; 3-CF₃	C₁₃H₁₅BCl₂F₃O₂ (estimated)	~363.5 (estimated)	High electrophilicity due to -CF₃ and Cl groups; enhanced stability
2-(2,4,6-Trichlorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane ()	2,4,6-Cl₃	C₁₂H₁₄BCl₃O₂	307.4	High halogen density; used in materials science
4,4,5,5-Tetramethyl-2-[2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl]-1,3,2-dioxaborolane ()	2,3,5,6-F₄; 4-CF₃	C₁₃H₁₂BF₇O₂	344.04	Extreme fluorination increases lipophilicity and thermal stability
2-(3,5-Dichloro-4-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane ()	3,5-Cl₂; 4-F	C₁₂H₁₅BCl₂FO₂	303.0	Balanced electronic effects for Suzuki-Miyaura couplings